Cas no 26524-91-4 (4H-1-Benzothiopyran-4-one, 2,3-dihydro-, 1-oxide)

• Product Name: 4H-1-Benzothiopyran-4-one, 2,3-dihydro-, 1-oxide
• CAS No: 26524-91-4
• MF: C₉H₈O₂S
• MW: 180.223621368408
• CID: 1427638
• PubChem ID: 640627
• Update Time: 2025-04-20

4H-1-Benzothiopyran-4-one, 2,3-dihydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-, 1-oxide
• 26524-91-4
• 1-oxo-2,3-dihydrothiochromen-4-one
• AKOS010541838
• thiochroman-4-one 1-oxide
• SCHEMBL3493955
• 1-thiochroman-4-one S-oxide
• Thiochromanone 1-oxide
• 4-Oxo-2,3-dihydro-4H-1-benzothiopyran 1-oxide

• Inchi： 1S/C9H8O2S/c10-8-5-6-12(11)9-4-2-1-3-7(8)9/h1-4H,5-6H2
• InChI Key： YWWKXKQNHSMQCR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CC1)=O)=O

Computed Properties

• Exact Mass: 180.02454
• Monoisotopic Mass: 180.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes